7-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-5-[(2-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H18FN3O3S/c1-12-23-19-20(29-12)18(13-8-9-16(27-2)17(10-13)28-3)24-25(21(19)26)11-14-6-4-5-7-15(14)22/h4-10H,11H2,1-3H3
• InChI Key: IFQWKGIQEBVSGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=CC=C3F)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H18FN3O3S
• Molecular Weight: 411.5 g/mol

Description

7-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C21H18FN3O3S and its molecular weight is 411.45. The purity is usually 95%.
BenchChem offers high-quality 7-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analogues and Their Applications

Neuropeptide S Antagonist Activity : Research on similar compounds, such as 7-substituted 1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3-ones, has identified potential applications in modulating Neuropeptide S (NPS) antagonist activity. These studies highlight the importance of specific structural features for potent antagonist activity, which could have implications for the development of treatments for disorders related to NPS system dysregulation (Zhang et al., 2008).

Antiviral Activity : Derivatives of pyridazine, similar to the target compound, have been evaluated for their antiviral activity, including against hepatitis A virus (HAV). This suggests potential research applications in the design and synthesis of antiviral agents (Flefel et al., 2017).

Antioxidant Ability : Studies on new derivatives incorporating the thiazolo[4,5-d]pyridazine structure have shown significant antioxidant ability, which may be relevant for research into oxidative stress-related diseases (Shakir et al., 2017).

Anticonvulsant Activity : The synthesis of compounds with a similar structural framework has been explored for their anticonvulsant activity, indicating potential applications in the development of new therapeutic agents for epilepsy (Kelley et al., 1995).

Antitumor Activity : Certain 2-phenylbenzothiazoles, closely related in structure to the target compound, have demonstrated potent and selective antitumor properties, suggesting possible research applications in cancer therapy (Mortimer et al., 2006).